Cas no 2098068-08-5 (3-(4-(Hydroxymethyl)-2-azaspiro[4.5]decan-2-yl)propanoic acid)
3-(4-(Hydroxymethyl)-2-azaspiro[4.5]decan-2-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-(hydroxymethyl)-2-azaspiro[4.5]decan-2-yl)propanoic acid
- 3-(4-(Hydroxymethyl)-2-azaspiro[4.5]decan-2-yl)propanoic acid
-
- Inchi: 1S/C13H23NO3/c15-9-11-8-14(7-4-12(16)17)10-13(11)5-2-1-3-6-13/h11,15H,1-10H2,(H,16,17)
- InChI Key: ZOOCTXRXSBGMLC-UHFFFAOYSA-N
- SMILES: OCC1CN(CCC(=O)O)CC21CCCCC2
3-(4-(Hydroxymethyl)-2-azaspiro[4.5]decan-2-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H215101-100mg |
3-(4-(Hydroxymethyl)-2-azaspiro[4.5]decan-2-yl)propanoic Acid |
2098068-08-5 | 100mg |
$ 95.00 | 2022-06-04 | ||
| TRC | H215101-500mg |
3-(4-(Hydroxymethyl)-2-azaspiro[4.5]decan-2-yl)propanoic Acid |
2098068-08-5 | 500mg |
$ 365.00 | 2022-06-04 | ||
| TRC | H215101-1g |
3-(4-(Hydroxymethyl)-2-azaspiro[4.5]decan-2-yl)propanoic Acid |
2098068-08-5 | 1g |
$ 570.00 | 2022-06-04 | ||
| Life Chemicals | F1907-6666-0.25g |
3-(4-(hydroxymethyl)-2-azaspiro[4.5]decan-2-yl)propanoic acid |
2098068-08-5 | 95%+ | 0.25g |
$361.0 | 2023-09-07 | |
| Life Chemicals | F1907-6666-0.5g |
3-(4-(hydroxymethyl)-2-azaspiro[4.5]decan-2-yl)propanoic acid |
2098068-08-5 | 95%+ | 0.5g |
$380.0 | 2023-09-07 | |
| Life Chemicals | F1907-6666-1g |
3-(4-(hydroxymethyl)-2-azaspiro[4.5]decan-2-yl)propanoic acid |
2098068-08-5 | 95%+ | 1g |
$401.0 | 2023-09-07 | |
| Life Chemicals | F1907-6666-2.5g |
3-(4-(hydroxymethyl)-2-azaspiro[4.5]decan-2-yl)propanoic acid |
2098068-08-5 | 95%+ | 2.5g |
$802.0 | 2023-09-07 | |
| Life Chemicals | F1907-6666-5g |
3-(4-(hydroxymethyl)-2-azaspiro[4.5]decan-2-yl)propanoic acid |
2098068-08-5 | 95%+ | 5g |
$1203.0 | 2023-09-07 | |
| Life Chemicals | F1907-6666-10g |
3-(4-(hydroxymethyl)-2-azaspiro[4.5]decan-2-yl)propanoic acid |
2098068-08-5 | 95%+ | 10g |
$1684.0 | 2023-09-07 |
3-(4-(Hydroxymethyl)-2-azaspiro[4.5]decan-2-yl)propanoic acid Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 3-(4-(Hydroxymethyl)-2-azaspiro[4.5]decan-2-yl)propanoic acid
Comprehensive Analysis of 3-(4-(Hydroxymethyl)-2-azaspiro[4.5]decan-2-yl)propanoic acid (CAS No. 2098068-08-5)
3-(4-(Hydroxymethyl)-2-azaspiro[4.5]decan-2-yl)propanoic acid (CAS No. 2098068-08-5) is a structurally unique compound featuring a spirocyclic framework combined with a hydroxymethyl group and a propanoic acid moiety. This molecular architecture makes it a subject of significant interest in pharmaceutical research, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. The compound's azaspiro[4.5]decane core is known for its conformational rigidity, which enhances binding affinity to biological targets, a feature highly sought after in drug design.
Recent studies highlight the growing demand for spirocyclic compounds due to their versatility in addressing drug resistance and improving bioavailability. Researchers are particularly intrigued by the hydroxymethyl modification in 3-(4-(Hydroxymethyl)-2-azaspiro[4.5]decan-2-yl)propanoic acid, as it offers potential for further derivatization, enabling the creation of prodrugs or targeted delivery systems. This aligns with current trends in precision medicine, where customizable molecular scaffolds are critical.
The compound's propanoic acid segment also opens doors to applications in peptide mimetics and metalloproteinase modulation, areas gaining traction in anti-inflammatory and anti-aging research. With the rise of AI-driven drug discovery, databases increasingly index such structures for virtual screening, making CAS No. 2098068-08-5 a recurring subject in cheminformatics queries. Its logP and hydrogen bonding capacity further suggest suitability for blood-brain barrier penetration, a hot topic in neurodegenerative disease studies.
From a synthetic chemistry perspective, the azaspiro[4.5]decane ring system presents challenges in stereoselective synthesis, sparking discussions in green chemistry forums about catalytic methods to optimize yield. Environmental concerns have also put spotlight on solvent-free reactions and biodegradable intermediates, where this compound’s derivatives could play a role. Patent literature reveals its utility in allosteric modulator designs, particularly for G-protein-coupled receptors (GPCRs), reflecting industry focus on next-generation therapeutics.
In analytical chemistry, advancements in LC-MS and NMR techniques have improved characterization of such complex molecules, addressing common search queries like "how to identify spirocyclic impurities" or "stability testing of hydroxymethyl derivatives." Regulatory guidelines now emphasize ICH Q3D elemental impurity limits, making purity profiles of CAS No. 2098068-08-5 a frequent discussion point in quality control circles.
Market-wise, the compound intersects with the expanding contract research organization (CRO) sector, where custom synthesis of azaspiro scaffolds is increasingly outsourced. Its potential in photopharmacology—a field exploring light-activated drugs—also aligns with trending searches on "photoswitchable biomolecules." As bioisosteres gain prominence for lead optimization, this molecule’s hydrogen bond donor/acceptor balance positions it as a valuable template.
In conclusion, 3-(4-(Hydroxymethyl)-2-azaspiro[4.5]decan-2-yl)propanoic acid exemplifies the convergence of structural innovation and therapeutic potential. Its multifaceted chemistry responds to contemporary needs in drug development, from tackling undruggable targets to meeting green chemistry standards, ensuring its relevance in both academic and industrial landscapes.
2098068-08-5 (3-(4-(Hydroxymethyl)-2-azaspiro[4.5]decan-2-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)